Cas no 2098061-13-1 (3-(4-(Pyridin-4-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole)

3-(4-(Pyridin-4-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole is a heterocyclic compound featuring a pyridine-pyrrolidine core linked to a 1,2,4-oxadiazole moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The pyridine and oxadiazole groups contribute to its potential as a ligand for biological targets, particularly in the development of kinase inhibitors or modulators of protein-protein interactions. Its rigid, polar framework enhances binding affinity and selectivity, while the pyrrolidine ring offers conformational flexibility for optimizing pharmacokinetic profiles. The compound’s synthetic versatility allows for further functionalization, enabling exploration of structure-activity relationships in therapeutic applications.
3-(4-(Pyridin-4-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole structure
2098061-13-1 structure
Product name:3-(4-(Pyridin-4-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole
CAS No:2098061-13-1
MF:C11H12N4O
MW:216.239181518555
CID:5045367

3-(4-(Pyridin-4-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 3-(4-(pyridin-4-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole
    • 3-(4-pyridin-4-ylpyrrolidin-3-yl)-1,2,4-oxadiazole
    • 3-(4-(Pyridin-4-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole
    • Inchi: 1S/C11H12N4O/c1-3-12-4-2-8(1)9-5-13-6-10(9)11-14-7-16-15-11/h1-4,7,9-10,13H,5-6H2
    • InChI Key: BXONITIIXSLMTR-UHFFFAOYSA-N
    • SMILES: O1C=NC(C2CNCC2C2C=CN=CC=2)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Topological Polar Surface Area: 63.8
  • XLogP3: 0.3

3-(4-(Pyridin-4-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
P215266-100mg
3-(4-(Pyridin-4-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole
2098061-13-1
100mg
$ 95.00 2022-06-03
TRC
P215266-1g
3-(4-(Pyridin-4-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole
2098061-13-1
1g
$ 570.00 2022-06-03
Life Chemicals
F1907-2115-1g
3-(4-(pyridin-4-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole
2098061-13-1 95%+
1g
$401.0 2023-09-07
Life Chemicals
F1907-2115-10g
3-(4-(pyridin-4-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole
2098061-13-1 95%+
10g
$1684.0 2023-09-07
Life Chemicals
F1907-2115-0.5g
3-(4-(pyridin-4-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole
2098061-13-1 95%+
0.5g
$380.0 2023-09-07
Life Chemicals
F1907-2115-2.5g
3-(4-(pyridin-4-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole
2098061-13-1 95%+
2.5g
$802.0 2023-09-07
Life Chemicals
F1907-2115-5g
3-(4-(pyridin-4-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole
2098061-13-1 95%+
5g
$1203.0 2023-09-07
Life Chemicals
F1907-2115-0.25g
3-(4-(pyridin-4-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole
2098061-13-1 95%+
0.25g
$361.0 2023-09-07
TRC
P215266-500mg
3-(4-(Pyridin-4-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole
2098061-13-1
500mg
$ 365.00 2022-06-03

Additional information on 3-(4-(Pyridin-4-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole

Comprehensive Analysis of 3-(4-(Pyridin-4-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole (CAS No. 2098061-13-1)

The compound 3-(4-(Pyridin-4-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole (CAS No. 2098061-13-1) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and material science. This article delves into the molecular characteristics, synthesis pathways, and emerging applications of this compound, while addressing common queries and trending topics in the field.

Structurally, 3-(4-(Pyridin-4-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole combines a pyridine ring with a pyrrolidine moiety and a 1,2,4-oxadiazole group, creating a versatile scaffold. The presence of these functional groups contributes to its diverse reactivity and binding properties, making it a valuable intermediate in drug discovery. Researchers have explored its role as a kinase inhibitor and GPCR modulator, aligning with current trends in targeted therapy development.

In the context of synthetic chemistry, the preparation of CAS No. 2098061-13-1 often involves multi-step reactions, including cyclization and coupling strategies. Recent advancements in green chemistry have prompted investigations into more sustainable synthesis routes, such as microwave-assisted or catalyst-free methods. These approaches address the growing demand for eco-friendly chemical processes, a hot topic in both academic and industrial circles.

The pharmacological potential of 3-(4-(Pyridin-4-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole has been a subject of intense study. Its structural similarity to known bioactive molecules has led to explorations in neurodegenerative disease research and anti-inflammatory agents, areas that consistently rank high in scientific literature searches. Computational studies using AI-driven molecular docking have further highlighted its binding affinities, reflecting the intersection of traditional chemistry with modern computational drug design techniques.

From a materials science perspective, the conjugated system in 3-(4-(Pyridin-4-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole exhibits interesting electronic properties. Researchers are examining its potential in organic electronics, particularly as a component in OLED materials or photovoltaic devices. This aligns with global interests in renewable energy technologies and sustainable materials, frequently searched topics in engineering databases.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography. The crystalline form of CAS No. 2098061-13-1 has been particularly valuable for structure-activity relationship studies. Recent publications have emphasized the importance of polymorph screening in drug development, another trending subject in pharmaceutical research.

Stability studies reveal that 3-(4-(Pyridin-4-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole maintains integrity under standard laboratory conditions, though proper storage in anhydrous environments is recommended. This information responds to frequent queries about compound handling in research forums and aligns with best practices in chemical management.

The commercial availability of 2098061-13-1 has expanded in recent years, with suppliers offering various quantities for research purposes. Quality control measures, including HPLC purity verification, have become standard, addressing concerns about compound authenticity frequently raised in online scientific communities.

Future research directions for this compound may explore its structure-activity optimization through systematic derivatization. The growing field of fragment-based drug discovery could particularly benefit from its modular structure. Additionally, its potential in bioconjugation chemistry remains underexplored, representing an opportunity for interdisciplinary research.

In conclusion, 3-(4-(Pyridin-4-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole (CAS No. 2098061-13-1) represents a fascinating case study in modern chemical research. Its multifaceted applications span from medicinal chemistry to materials science, reflecting the compound's adaptability to various scientific challenges. As research techniques advance and interdisciplinary approaches flourish, this molecule will likely continue to attract attention in both academic and industrial settings.

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